Cas no 16530-69-1 (3-Bromo-2-heptene)

• Product Name: 3-Bromo-2-heptene
• CAS No: 16530-69-1
• MF: C₇H₁₃Br
• MW: 177.082121610641
• CID: 2658496
• Update Time: 2023-08-06

3-Bromo-2-heptene Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-heptene
• 3-bromohept-2-ene

• Inchi： 1S/C7H13Br/c1-3-5-6-7(8)4-2/h4H,3,5-6H2,1-2H3/b7-4-
• InChI Key： JBJUWJWTEGZPCO-DAXSKMNVSA-N
• SMILES： Br/C(=C\C)/CCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 74.5
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.1702 (estimate)
• Melting Point: -98°C (estimate)
• Boiling Point: 161.96°C (estimate)
• Refractive Index: 1.4019 (estimate)